Cas no 69321-95-5 (5-hydroxy-1-pentofuranosylpyrimidine-2,4(1H,3H)-dione)

• Product Name: 5-hydroxy-1-pentofuranosylpyrimidine-2,4(1H,3H)-dione
• CAS No: 69321-95-5
• MF: C₉H₁₂N₂O₇
• MW: 260.200782775879
• CID: 883613
• PubChem ID: 1828
• Update Time: 2025-04-19

5-hydroxy-1-pentofuranosylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-1-pentofuranosylpyrimidine-2,4(1H,3H)-dione
• 1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-hydroxypyrimidine-2,4-dione
• 2,4,5-Trihydroxypyrimidine
• 5-Hydroxy-1H-pyrimidin-2,4-dion
• 5-Hydroxyuracil
• 5-hydroxy-uridine
• Pyrimidine-2,4,5-triol
• NSC117925
• 1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-hydroxy-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 1-((2S,3S,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-5-hydroxypyrimidine-2,4(1H,3H)-dione;ST082427
• Uridine, 5-hydroxy-
• QXDXBKZJFLRLCM-UHFFFAOYSA-N
• SCHEMBL18513006
• FT-0633189
• 69321-95-5
• OHUrd
• SR-01000091487
• SR-01000091487-1
• AKOS005596111
• NSC-117925

• Inchi： 1S/C9H12N2O7/c12-2-4-5(14)6(15)8(18-4)11-1-3(13)7(16)10-9(11)17/h1,4-6,8,12-15H,2H2,(H,10,16,17)
• InChI Key： QXDXBKZJFLRLCM-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C(NC(C(=C1)O)=O)=O)O)O

Computed Properties

• Exact Mass: 260.06400
• Monoisotopic Mass: 260.06445073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 145.01000
• LogP: -3.14630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides